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Compound of Interest

Compound Name: 6-Bromoisoquinolin-5-amine

Cat. No.: B1603160

An In-Depth Technical Guide to the Physicochemical Properties of 6-Bromoisoquinolin-5-
amine

Abstract

6-Bromoisoquinolin-5-amine (CAS No. 850198-02-6) is a pivotal heterocyclic building block
in modern medicinal chemistry and organic synthesis.[1] Its unique arrangement of a bromine
atom and an amino group on the isoquinoline scaffold makes it a versatile intermediate for
creating complex molecular architectures.[1] Notably, it has gained prominence as a key
precursor in the development of potent inhibitors for Bromodomain-containing Protein 4
(BRD4), a critical therapeutic target in various cancers.[1] This guide provides a comprehensive
technical overview of the core physical and chemical properties of 6-Bromoisoquinolin-5-
amine, intended for researchers, medicinal chemists, and drug development professionals. We
will delve into its molecular profile, predicted spectroscopic signatures, a plausible synthetic
workflow, and essential safety protocols. The insights herein are synthesized from available
data on the target molecule and closely related analogues to provide a robust predictive
framework for laboratory applications.

Core Molecular Profile

6-Bromoisoquinolin-5-amine is a substituted aromatic heterocycle. The isoquinoline core
provides a rigid scaffold, while the bromine atom at the 6-position serves as a versatile handle
for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), and the amine group at the 5-
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position offers a site for amidation, alkylation, or diazotization reactions. This dual functionality
is highly valuable in constructing diverse chemical libraries for drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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